Cas no 46861-94-3 (1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, 4,8-difluoro-)

• Product Name: 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, 4,8-difluoro-
• CAS No: 46861-94-3
• MF: C₁₀F₂O₆
• MW: 254.100210189819
• CID: 3992172
• Update Time: 2025-03-26

1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, 4,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone, 4,8-difluoro-
• 1,4-Difluoropyromellitic dianhydride
• 4,8-Difluoro-1H,3H-benzo[1,2-c:4,5-c']difuran-1,3,5,7-tetrone

• Inchi： 1S/C10F2O6/c11-5-1-2(8(14)17-7(1)13)6(12)4-3(5)9(15)18-10(4)16
• InChI Key： WNMRFYNFVYCNDL-UHFFFAOYSA-N
• SMILES： O1C(=O)C2=C(F)C3=C(C(F)=C2C1=O)C(=O)OC3=O

Experimental Properties

• Density: 2.047±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±45.0 °C(Predicted)